Cas no 58138-51-5 (2H-1-Benzopyran-3-carbonitrile, 6-ethyl-4-hydroxy-7-methyl-2-oxo-)
58138-51-5 structure
Product Name:2H-1-Benzopyran-3-carbonitrile, 6-ethyl-4-hydroxy-7-methyl-2-oxo-
CAS No:58138-51-5
MF:C13H11NO3
MW:229.231343507767
CID:342997
PubChem ID:54723616
Update Time:2025-04-19
2H-1-Benzopyran-3-carbonitrile, 6-ethyl-4-hydroxy-7-methyl-2-oxo- Chemical and Physical Properties
Names and Identifiers
-
- 2H-1-Benzopyran-3-carbonitrile, 6-ethyl-4-hydroxy-7-methyl-2-oxo-
- 6-ethyl-4-hydroxy-7-methyl-2-oxochromene-3-carbonitrile
- HCZGASDZUXBEAK-UHFFFAOYSA-N
- 6-Ethyl-4-hydroxy-7-methyl-2-oxo-2H-1-benzopyran-3-carbonitrile
- 58138-51-5
- CHEMBL3306085
- DTXSID00716275
- 3-cyano-6-ethyl-4-hydroxy-7-methyl coumarin
-
- Inchi: 1S/C13H11NO3/c1-3-8-5-9-11(4-7(8)2)17-13(16)10(6-14)12(9)15/h4-5,15H,3H2,1-2H3
- InChI Key: HCZGASDZUXBEAK-UHFFFAOYSA-N
- SMILES: O1C(C(C#N)=C(C2=C1C=C(C)C(=C2)CC)O)=O
Computed Properties
- Exact Mass: 229.07393
- Monoisotopic Mass: 229.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 418
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 70.3Ų
Experimental Properties
- PSA: 70.32
2H-1-Benzopyran-3-carbonitrile, 6-ethyl-4-hydroxy-7-methyl-2-oxo- Related Literature
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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